3'-Chloro-2,4'-dihydroxybenzanilide

• Molecular Formula: C13H10ClNO3
• Molecular Weight: 263.67 g/mol
• IUPAC Name: N-(3-chloro-4-hydroxyphenyl)-2-hydroxybenzamide
• InChI: InChI=1S/C13H10ClNO3/c14-10-7-8(5-6-12(10)17)15-13(18)9-3-1-2-4-11(9)16/h1-7,16-17H,(H,15,18)
• InChI Key: RACUQTGQEPRGJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=C(C=C2)O)Cl)O

Description

3'-Chloro-2,4'-dihydroxybenzanilide is a useful research compound. Its molecular formula is C13H10ClNO3 and its molecular weight is 263.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Salicylic acid (1.38 g.) and 2-chloro-4-aminophenol (1.44 g.) were dissolved in acetonitrile (130 ml.), to which with stirring was added as a dehydrating agent dicyclohexyl carbodiimide (1.88 g.) and stirring was continued for about an hour. The precipitated dicyclohexylurea was filtered off, rinsed with warm acetone (90 ml.), and the filtrate and the rinse were combined and evaporated to dryness under reduced pressure. A light brown powder (2.57 g.) of 3'-chloro-2,4'-dihydroxybenzanilide was obtained which was purified through column chromatography using silica-gel (Mallinkrodt Co., U.S.A.) and an ethyl acetate-methanol mixture as the elution solvent system to give needle-like crystals (0.18 g.) of 3'-chloro-2,4'-dihydroxybenzanilide. Yield: 7%. The melting point: 172.5° 173.5° C.